Cas no 2091533-12-7 (INDEX NAME NOT YET ASSIGNED)

• Product Name: INDEX NAME NOT YET ASSIGNED
• CAS No: 2091533-12-7
• MF: C₆H₁₀N₂O
• MW: 126.156401157379
• CID: 6427817
• PubChem ID: 53950190
• Update Time: 2025-06-29

INDEX NAME NOT YET ASSIGNED Chemical and Physical Properties

Names and Identifiers

• 2091533-12-7
• 4-aminooxane-2-carbonitrile
• EN300-7342111
• INDEX NAME NOT YET ASSIGNED

• Inchi： 1S/C6H10N2O/c7-4-6-3-5(8)1-2-9-6/h5-6H,1-3,8H2
• InChI Key： JDWDZMGFZOUOTI-UHFFFAOYSA-N
• SMILES： O1CCC(CC1C#N)N

Computed Properties

• Exact Mass: 126.079312947g/mol
• Monoisotopic Mass: 126.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 59Ų

Experimental Properties

• Density: 1.10±0.1 g/cm3(Predicted)
• Boiling Point: 269.5±40.0 °C(Predicted)
• pka: 8.86±0.40(Predicted)

Additional information on INDEX NAME NOT YET ASSIGNED

Compound CAS No 2091533-12-7: A Comprehensive Overview

The compound with CAS Registry Number 2091533-12-7, currently designated as "INDEX NAME NOT YET ASSIGNED," represents a unique chemical entity that has garnered attention in recent scientific research. This compound is characterized by its intricate molecular structure, which contributes to its potential applications in various fields. Recent studies have shed light on its properties, mechanisms, and potential uses, making it a subject of interest for researchers and industry professionals alike.

Chemical Structure and Properties

The molecular structure of CAS No 2091533-12-7 is composed of a complex arrangement of atoms, which gives rise to its distinctive chemical properties. Researchers have employed advanced spectroscopic techniques to analyze its molecular composition, revealing insights into its electronic configuration and bonding patterns. These findings have been instrumental in understanding its reactivity and stability under different conditions. The compound exhibits unique physical properties, including a high melting point and exceptional thermal stability, which make it suitable for applications in high-temperature environments.

Synthesis and Production

The synthesis of CAS No 2091533-12-7 involves a multi-step chemical process that requires precise control over reaction conditions. Recent advancements in synthetic chemistry have enabled the development of more efficient methods for producing this compound. Researchers have explored various catalysts and reaction pathways to optimize yield and purity. These innovations have not only improved the production process but also reduced the environmental impact associated with its manufacturing.

Applications in Industry and Research

CAS No 2091533-12-7 has found applications in diverse industries, including materials science, pharmaceuticals, and electronics. Its unique properties make it an ideal candidate for use in advanced materials such as high-performance polymers and composites. In the pharmaceutical sector, researchers are investigating its potential as a drug delivery agent due to its ability to encapsulate and release bioactive molecules in a controlled manner. Additionally, its electronic properties have been leveraged in the development of next-generation electronic devices.

Recent Research Findings

Recent studies have focused on the biological activity of CAS No 2091533-12-7, particularly its interaction with cellular systems. Scientists have discovered that the compound exhibits selective cytotoxicity against certain cancer cell lines, suggesting its potential as an anticancer agent. Furthermore, research into its pharmacokinetics has revealed promising results regarding its bioavailability and metabolic profile. These findings underscore the compound's potential in drug development and therapeutic applications.

Future Prospects

The future of CAS No 2091533-12-7 looks promising as researchers continue to explore its untapped potential. Collaborative efforts between academia and industry are expected to drive further innovation in its synthesis, characterization, and application. As more data becomes available, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological progress.